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Tert-butyl 2-methyl-1-[(5-oxo-1,4-dihydro-1,2,4-triazol-3-yl)methyl]pyrrolidine-2-carboxylate
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Tert-butyl 3-hydroxy-3-[[1-(oxolan-3-yl)ethylamino]methyl]pyrrolidine-1-carboxylate
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tert-butyl N-[2,2-dimethyl-3-[1-(1-methylimidazol-2-yl)ethylamino]cyclobutyl]carbamate
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Tert-butyl 3-[5-(2,2-dimethylpropyl)-1,2,4-oxadiazol-3-yl]-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridin
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tert-butyl N-[4-fluoro-2-[[[1-(hydroxymethyl)cyclopropyl]methylamino]methyl]phenyl]carbamate
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Tert-butyl 3-[[(5-cyanopyrimidin-4-yl)amino]methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
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tert-butyl N-[1-[2-[cyclopropyl(methyl)amino]propylcarbamoyl]-2,2-difluorocyclopropyl]carbamate
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tert-butyl N-[3-[2-(dimethylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl]propyl]carbamate
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tert-butyl N-[[1-[(3-methoxy-1,2-thiazol-4-yl)carbamoyl]cyclopropyl]methyl]carbamate
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tert-butyl N-[[1-[(1-propyltriazol-4-yl)methylcarbamoyl]cyclopropyl]methyl]carbamate
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Tert-butyl 3-[2-amino-5-(3-aminophenyl)pyrimidin-4-yl]azetidine-1-carboxylate
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Tert-butyl 4-[[2,2-dimethyl-3-(methylamino)-3-oxopropyl]amino]-3,3-dimethylpyrrolidine-1-carboxylate
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Tert-butyl 4-[(1,5-dimethylpyrazol-4-yl)methylamino]-3,3-dimethylpyrrolidine-1-carboxylate
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tert-butyl 3-tert-butyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl N-[1-methyl-4-(1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-ylmethyl)pyrazol-3-yl]carbamate
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Tert-butyl 4-[(4-hydroxy-2-methylbutyl)amino]-3,3-dimethylpyrrolidine-1-carboxylate
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tert-butyl N-[4-fluoro-2-[[(2-methylpyrazol-3-yl)methylamino]methyl]phenyl]carbamate
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tert-butyl N-[3-oxo-3-[(2-oxo-3,4-dihydro-1H-1,6-naphthyridin-3-yl)amino]propyl]carbamate
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tert-butyl 8,8-dimethyl-3-(pyridin-2-ylmethyl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7
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tert-butyl 3-(1,4-dioxan-2-yl)-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-ca
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tert-butyl 8,8-dimethyl-3-(pyrrolidine-1-carbonyl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepi
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tert-butyl 3-cyclopentyl-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxyl
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tert-butyl 3-(ethoxymethyl)-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carbo
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tert-butyl 8,8-dimethyl-3-(1-methylpyrrol-2-yl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-
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tert-butyl 8,8-dimethyl-3-(2-methylpropyl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-car
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tert-butyl 3-ethyl-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxylate
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tert-butyl N-[3-[3-(4-methyl-1,2,4-triazol-3-yl)pyrrolidin-1-yl]propyl]carbamate
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tert-butyl 8,8-dimethyl-3-(oxan-2-yl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxyl
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tert-butyl N-[2,2-difluoro-1-[(6-methylpyrimidin-4-yl)methylcarbamoyl]cyclopropyl]carbamate
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Tert-butyl 1-[[1-(2-pyrazol-1-ylethyl)triazol-4-yl]methyl]pyrrolidine-2-carboxylate
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tert-butyl N-[3-(1,4-dimethyl-5-oxo-1,2,4-triazol-3-yl)-4-fluorophenyl]carbamate
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Tert-butyl 3-[[(6-cyanopyrazin-2-yl)amino]methyl]-8-azabicyclo[3.2.1]octane-8-carboxylate
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tert-butyl 8,8-dimethyl-3-(3-methylpyridin-2-yl)-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
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Tert-butyl 4-[(1,4-dimethylpyrazol-3-yl)methylamino]azepane-1-carboxylate
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tert-butyl N-[2-[[(1-ethylpyrazol-4-yl)amino]methyl]-4-fluorophenyl]carbamate
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Tert-butyl 3-(1-propan-2-yltetrazol-5-yl)sulfanylpyrrolidine-1-carboxylate
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Tert-butyl 3-[(2-cyanoacetyl)amino]-3-phenylazetidine-1-carboxylate
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tert-butyl N-[2-methyl-4-[(5-nitro-1H-pyrazol-3-yl)amino]-4-oxobutan-2-yl]carbamate
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tert-butyl 3-tert-butyl-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxyla
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Tert-butyl 3,3-dimethyl-5-[(2-methylpyrazol-3-yl)methylamino]azepane-1-carboxylate
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Tert-butyl 3,3-dimethyl-4-[3-(oxolan-3-yloxy)propylamino]pyrrolidine-1-carboxylate
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Thietan-3-yl thieno[3,2-b]pyridine-6-carboxylate
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tert-butyl 3-butan-2-yl-8,8-dimethyl-6,9-dihydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine-7-carboxyla
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tert-butyl N-[3-(2,4-dihydroxyanilino)-3-oxopropyl]carbamate
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tert-butyl N-[3-oxo-3-[(2-oxo-3,4-dihydro-1H-1,8-naphthyridin-3-yl)amino]propyl]carbamate
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tert-butyl N-[[1-[(2,3-dihydroxyphenyl)methylcarbamoyl]cyclopropyl]methyl]carbamate
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tert-butyl N-[4-[(2,3-dihydroxyphenyl)methylamino]-2-methyl-4-oxobutan-2-yl]carbamate
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tert-butyl 3-(6,6-dimethyl-7,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyridin-3-yl)morpholine-4-carboxylat
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Tert-butyl 2-[(3-ethyloxetan-3-yl)methylamino]-7-azaspiro[3.5]nonane-7-carboxylate
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tert-butyl 2-[[(2-methyl-6-oxo-1H-pyrimidine-4-carbonyl)amino]methyl]pyrrolidine-1-carboxylate
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tert-butyl 3-(4-chloro-2-methoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl 3-(4-chlorophenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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Tert-butyl 1-(4-amino-5-nitropyrimidin-2-yl)piperidine-2-carboxylate
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tert-butyl N-[3-[2-(1H-benzimidazol-2-yl)propan-2-ylamino]-3-oxopropyl]carbamate
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tert-butyl N-[3-fluoro-2-[(2-methyl-1,3-oxazole-4-carbonyl)amino]phenyl]carbamate
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tert-butyl N-[2,3,4-trifluoro-5-(3-methoxypropanoylamino)phenyl]carbamate
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tert-butyl 3-(1,3-benzodioxol-5-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl 3-(5-phenyl-1,2-oxazol-3-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl 3-[1-(2-methoxyethoxy)ethyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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Tert-butyl 5-[[1-(ethylamino)-1-oxopropan-2-yl]amino]-3,3-dimethylazepane-1-carboxylate
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Tert-butyl 4-[(1-methylpyrrol-3-yl)methylamino]-8-oxa-2-azaspiro[4.5]decane-2-carboxylate
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Tert-butyl 3-[3-methyl-2-[[2-oxo-2-(propylamino)ethyl]amino]butyl]azetidine-1-carboxylate
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tert-butyl 2-[(7H-purine-6-carbonylamino)methyl]pyrrolidine-1-carboxylate
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tert-butyl 3-(2-methoxyphenyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl N-[3-[[2-(hydroxymethyl)pyridine-4-carbonyl]amino]-3-methylbutyl]carbamate
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tert-butyl 3,3-dimethyl-4-(4,5,6,7-tetrahydro-1H-indazol-6-ylamino)pyrrolidine-1-carboxylate
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Tert-butyl 3,3-dimethyl-5-[(5-methyl-1,2-oxazol-3-yl)methylamino]azepane-1-carboxylate
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tert-butyl N-[4-[[2-methoxy-1-(2H-tetrazol-5-yl)ethyl]amino]-2-methyl-4-oxobutan-2-yl]carbamate
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tert-butyl N-[3-[(2,4-dimethoxypyridin-3-yl)amino]-3-oxopropyl]carbamate
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Tert-butyl 2-oxo-3-[5-(pyrazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]-1,5,7,8-tetrahydro-1,6-naphthyridin
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tert-butyl 3-(3,4-dihydro-2H-quinolin-1-ylmethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-ca
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tert-butyl N-[3-[3-(3-fluoropyrrolidin-1-yl)propanoylamino]-3-methylbutyl]carbamate
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Tert-butyl 3-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidine-1-carboxylate
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tert-butyl 3-[difluoro(phenoxy)methyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl N-[3-methyl-3-(7H-pyrrolo[2,3-d]pyrimidine-5-carbonylamino)butyl]carbamate
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tert-butyl 3-(2-methyloxolan-2-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carb
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Tert-butyl 1-(5-cyanopyridin-2-yl)piperidine-2-carboxylate
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tert-butyl N-[2-[(3-methyl-1,2-oxazol-5-yl)methylamino]-3-phenylpropyl]carbamate
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Tert-butyl 3-hydroxy-3-[[(3-methyloxan-4-yl)amino]methyl]pyrrolidine-1-carboxylate
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tert-butyl N-[[1-[(2,4-dihydroxyphenyl)carbamoyl]cyclopropyl]methyl]carbamate
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tert-butyl 3-(2-phenoxyethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl 3-[(2-methylphenyl)methyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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Tert-butyl 4-[[3-(1,3-oxazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]piperazine-1-carboxylate
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tert-butyl N-[3-fluoro-2-[(2-propoxyacetyl)amino]phenyl]carbamate
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tert-butyl N-[2-[(4-hydroxy-2-methylbutyl)amino]-3-phenylpropyl]carbamate
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Tert-butyl 5-[1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)ethylamino]-2-azabicyclo[2.1.1]hexane
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tert-butyl 3-[(2-methoxyphenyl)methyl]-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl N-[2-[[2-(carbamoylamino)-2-oxoethyl]amino]-3-fluorophenyl]carbamate
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Tert-butyl 2-[[methyl-[2-oxo-2-(propan-2-ylamino)ethyl]amino]methyl]azetidine-1-carboxylate
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Tert-butyl 2-(2-pyrazol-1-ylethylamino)-7-azaspiro[3.5]nonane-7-carboxylate
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Tert-butyl 3-[4-[1-(furan-2-ylmethylamino)ethyl]triazol-1-yl]azetidine-1-carboxylate
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tert-butyl 3-(1-benzofuran-2-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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Tert-butyl 7-(3-methoxypropylamino)spiro[6,7-dihydropyrrolo[1,2-b][1,2,4]triazole-5,3'-azetidine]-1'
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tert-butyl N-[4-[[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]amino]-2-methyl-4-oxobutan-2-yl]carbamate
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Tert-butyl 4-[(5-aminopyridin-3-yl)methylidene]piperidine-1-carboxylate
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Tert-butyl 3-(5-aminopyridin-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
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tert-butyl N-methyl-N-[2-[1-[1-(oxetan-3-yl)triazol-4-yl]ethylamino]ethyl]carbamate
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tert-butyl 3-(1-methylpyrrol-2-yl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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tert-butyl 3-(ethoxymethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
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